Cas no 1158291-39-4 (1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride)

1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride is a synthetic organic compound featuring an imidazole core functionalized with an ethyl group and an acetone-derived side chain, terminated as a hydrochloride salt. This structure imparts solubility in polar solvents and enhances stability for handling and storage. The compound is primarily utilized in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing more complex molecules, particularly those targeting biological pathways involving imidazole-based interactions. Its well-defined reactivity profile allows for selective modifications, making it valuable in medicinal chemistry and material science applications. The hydrochloride form ensures improved crystallinity and purity, facilitating precise experimental reproducibility.
1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride structure
1158291-39-4 structure
Product Name:1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride
CAS No:1158291-39-4
MF:C8H13ClN2O
MW:188.654620885849
MDL:MFCD11696395
CID:1074072
PubChem ID:44118522
Update Time:2025-05-21

1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride
    • ALBB-003869
    • AKOS015847354
    • 1-(2-Ethyl-1H-imidazol-1-yl)acetone HCl
    • 1-(2-Ethyl-1H-imidazol-1-yl)propan-2-one hydrochloride
    • 1-(2-ethylimidazol-1-yl)propan-2-one;hydrochloride
    • CS-0451886
    • 1-(2-Ethyl-1H-imidazol-1-yl)propan-2-onehydrochloride
    • 1158291-39-4
    • 1-(2-ethylimidazol-1-yl)propan-2-one hydrochloride
    • MFCD11696395
    • BS-37110
    • MDL: MFCD11696395
    • Inchi: 1S/C8H12N2O.ClH/c1-3-8-9-4-5-10(8)6-7(2)11;/h4-5H,3,6H2,1-2H3;1H
    • InChI Key: JXWLGVVOYMNISD-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)CN1C=CN=C1CC

Computed Properties

  • Exact Mass: 188.0716407g/mol
  • Monoisotopic Mass: 188.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9Ų

1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride Security Information

  • HazardClass:IRRITANT

1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride Pricemore >>

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Additional information on 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride

Comprehensive Overview of 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158291-39-4)

1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158291-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and acetone derivative structure, is widely utilized in the synthesis of bioactive molecules. Its unique chemical properties make it a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors and enzyme modulators.

The growing interest in 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride is driven by its potential applications in targeted therapies and precision medicine. Researchers are increasingly exploring its role in modulating cellular pathways, which aligns with the current focus on personalized treatment and biomarker-driven drug development. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

In the context of AI-driven drug discovery, CAS No. 1158291-39-4 has been identified as a promising candidate for virtual screening and molecular docking simulations. Its structural features allow for high-affinity binding to specific protein targets, a topic frequently searched by computational chemists and bioinformatics professionals. This aligns with the broader trend of leveraging machine learning to accelerate hit-to-lead optimization.

From a synthetic chemistry perspective, the compound's imidazole ring and ketone functionality offer versatile reactivity, enabling diverse functional group transformations. This has led to its inclusion in high-throughput screening libraries, where it serves as a scaffold for generating novel small-molecule therapeutics. The demand for such intermediates is reflected in the increasing number of patent filings and academic publications referencing this compound.

Environmental and green chemistry considerations are also shaping the discourse around 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, a topic highly relevant to ESG (Environmental, Social, and Governance) initiatives in the pharmaceutical industry. This compound's potential for catalytic applications further underscores its relevance in green synthetic methodologies.

In summary, 1-(2-Ethyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158291-39-4) represents a multifaceted tool in modern chemical research. Its applications span drug discovery, computational chemistry, and sustainable synthesis, making it a subject of enduring interest across scientific disciplines. As the field evolves, this compound is likely to remain at the forefront of innovations in medicinal chemistry and biomolecular engineering.

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